Cas no 500297-45-0 (3H-3a,6-Epoxyisobenzofuran-7-carboxylic acid,hexahydro-3,6-dimethyl-1-oxo-, methyl ester, (3R)-)

• Product Name: 3H-3a,6-Epoxyisobenzofuran-7-carboxylic acid,hexahydro-3,6-dimethyl-1-oxo-, methyl ester, (3R)-
• CAS No: 500297-45-0
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 1547045
• Update Time: 2024-08-24

3H-3a,6-Epoxyisobenzofuran-7-carboxylic acid,hexahydro-3,6-dimethyl-1-oxo-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3H-3a,6-Epoxyisobenzofuran-7-carboxylic acid,hexahydro-3,6-dimethyl-1-oxo-, methyl ester, (3R)-
• 3H-3a,6-Epoxyisobenzofuran-7-carboxylic acid, hexahydro-3,6-dimethyl-1-oxo-, methyl ester, (3R)-

• Inchi： 1S/C12H16O5/c1-6-12-5-4-11(2,17-12)7(9(13)15-3)8(12)10(14)16-6/h6-8H,4-5H2,1-3H3/t6-,7?,8?,11?,12?/m1/s1
• InChI Key： CQSHWPSJUBMDOW-DGIAVYSISA-N
• SMILES： C1(=O)C2C3(OC(C)(C2C(OC)=O)CC3)[C@@H](C)O1

Computed Properties

• Exact Mass: 240.09978

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 370.4±42.0 °C(Predicted)
• PSA: 61.83